Methyl 3-amino-3-(4-bromophenyl)-2-methylpropanoate
Overview
Description
Methyl 3-amino-3-(4-bromophenyl)-2-methylpropanoate is a chemical compound that belongs to the class of amino acid derivatives. It is commonly used in scientific research applications, particularly in the field of medicinal chemistry.
Mechanism of Action
The exact mechanism of action of Methyl 3-amino-3-(4-bromophenyl)-2-methylpropanoate is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins that are involved in cell growth and proliferation. It may also modulate the immune system and reduce inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, which may help to slow down or stop the growth of tumors. It has also been shown to reduce inflammation and pain in animal models, suggesting its potential as an analgesic and anti-inflammatory agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of Methyl 3-amino-3-(4-bromophenyl)-2-methylpropanoate is its potential as a therapeutic agent for cancer and inflammatory diseases. It is also relatively easy to synthesize and purify, making it a useful compound for laboratory experiments. However, its mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy in humans.
Future Directions
There are several potential future directions for research on Methyl 3-amino-3-(4-bromophenyl)-2-methylpropanoate. One area of interest is its potential as a therapeutic agent for cancer and inflammatory diseases. Further studies are needed to determine its safety and efficacy in humans. Another direction for research is to investigate its mechanism of action and identify potential targets for drug development. Additionally, it may be useful to explore the potential of this compound as a scaffold for the development of new drugs with improved efficacy and safety profiles.
Synthesis Methods
The synthesis of Methyl 3-amino-3-(4-bromophenyl)-2-methylpropanoate involves the reaction of 4-bromobenzaldehyde with methyl acetoacetate in the presence of ammonium acetate and acetic acid. The resulting product is then treated with ammonia to yield the final compound. The purity and yield of the compound can be improved by using column chromatography.
Scientific Research Applications
Methyl 3-amino-3-(4-bromophenyl)-2-methylpropanoate has been widely used in scientific research for its potential therapeutic applications. It has been studied for its ability to inhibit the growth of cancer cells, particularly in breast cancer and leukemia. It has also been investigated for its potential as an anti-inflammatory and analgesic agent.
properties
IUPAC Name |
methyl 3-amino-3-(4-bromophenyl)-2-methylpropanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrNO2/c1-7(11(14)15-2)10(13)8-3-5-9(12)6-4-8/h3-7,10H,13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZHCTYVNVAZAKG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C1=CC=C(C=C1)Br)N)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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